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This document provides essential safety and logistical information for the proper disposal of
uranium carbide (UC) waste generated in research and drug development settings.
Adherence to these procedures is critical for ensuring the safety of laboratory personnel and
the public, and for compliance with regulatory requirements. Uranium carbide's pyrophoric
nature necessitates a multi-step process to convert it into a stable form for final disposal.

Immediate Safety Precautions

Uranium carbide, particularly in powdered or finely divided forms, is highly pyrophoric and can

ignite spontaneously in air.[1] In the event of a spill or fire, prioritize personnel safety above all
else.

e Spill Response:
o Evacuate non-essential personnel from the immediate area.

o If the spill involves powder, avoid creating dust clouds. Do not use water or carbon dioxide
extinguishers as they may exacerbate the situation. Use a dry powder extinguisher
suitable for metal fires (Class D).

o Cover the spill with a dry, inert powder like graphite, dry sand, or sodium carbonate to
minimize contact with air.
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» Fire Response:
o If a fire occurs, immediately activate the fire alarm and evacuate the area.

o Only trained personnel with appropriate protective equipment should attempt to extinguish
a uranium carbide fire using a Class D fire extinguisher.

e Personnel Exposure:

o In case of skin contact, brush off any visible material and wash the affected area
thoroughly with soap and water.

o If inhaled, move the individual to fresh air immediately.

o In all cases of exposure, seek immediate medical attention and notify your institution's
Radiation Safety Officer (RSO).

Disposal Plan: From Carbide to Final Disposition

The core of the uranium carbide disposal procedure is its conversion to a more stable, non-
pyrophoric oxide form. This process, known as controlled oxidation or passivation, is a critical
first step before the waste can be packaged and sent to a licensed disposal facility.

Step 1: Controlled Oxidation of Uranium Carbide Waste

This procedure should be performed in a well-ventilated fume hood or a glovebox with an inert
atmosphere.

Experimental Protocol: Laboratory-Scale Controlled Oxidation
e Preparation:

o Don appropriate Personal Protective Equipment (PPE), including a lab coat, safety
glasses, and gloves.

o Ensure a Class D fire extinguisher is readily accessible.
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o Prepare a furnace or a tube furnace capable of reaching at least 600°C. The furnace
should be located within a fume hood.

o Place the uranium carbide waste in a ceramic (e.g., alumina) or other high-temperature
resistant crucible. Spread the material in a thin layer to ensure uniform oxidation.

e Oxidation Process:
o Place the crucible containing the uranium carbide waste into the furnace.

o Slowly ramp up the temperature to approximately 300°C in an inert atmosphere (e.qg.,
argon or nitrogen) to remove any moisture.

o Once at 300°C, slowly introduce a controlled flow of air or a mixture of an inert gas with a
low concentration of oxygen. The oxidation of uranium carbide can be initiated at around
300°C in the presence of oxygen.[2]

o A study on the oxidation of uranium carbide fragments showed that conversion to U308
was improved at 600°C (873 K), resulting in a fine powder.[3]

o Hold the temperature at 600°C for several hours to ensure complete conversion to
uranium oxide (primarily U308). The exact time will depend on the quantity and form of
the uranium carbide.

o After the oxidation period, turn off the oxygen supply and allow the furnace to cool down to
room temperature under an inert atmosphere.

 Verification:
o Once cooled, the resulting material should be a dark, stable powder.

o If possible, and if the necessary equipment is available, the complete conversion to oxide
can be verified using techniques such as X-ray diffraction (XRD).

Step 2: Waste Characterization and Classification

The stabilized uranium oxide waste must be characterized to determine its classification as
low-level radioactive waste (LLRW). In the United States, the Nuclear Regulatory Commission
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(NRC) has established a classification system for LLRW (10 CFR 61.55).[4][5]

Waste Class

Key Characteristics

Disposal Requirements

Lowest concentration of

Segregated from other waste

Class A radionuclides. Primarily short- classes. No stability

lived isotopes. requirements.

Higher concentration of short- -~

] ) ) Must meet specific waste form
Class B lived radionuclides than Class - )

A and stability requirements.

Higher concentrations of both Requires additional measures
Class C short- and long-lived at the disposal facility to

radionuclides.

prevent inadvertent intrusion.

Greater Than Class C (GTCC)

Exceeds the concentration

limits for Class C waste.

Generally not suitable for near-
surface disposal and may
require disposal in a geologic

repository.

The specific activity of the uranium and the presence of any other radioactive contaminants will

determine the waste class. Your institution's RSO will be responsible for the official

characterization and classification of the waste.

Step 3: Packaging and Labeling

Proper packaging and labeling are mandated by the Department of Transportation (DOT) and

the NRC and are crucial for safe transport.[6][7]

» Packaging:

o The stabilized uranium oxide powder should be placed in a primary container, which is

then sealed.

o This primary container must be placed within a secondary, robust, and DOT-approved

shipping container (e.g., a steel drum). The specific type of packaging (e.g., Type A) will

depend on the quantity and activity of the radioactive material.[7]
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o Absorbent material should be used to fill any void space between the primary and
secondary containers.

e Labeling:
o The outer container must be clearly labeled with the following information:
= The words "RADIOACTIVE MATERIAL"

» The appropriate radioactive material label (e.g., "RADIOACTIVE YELLOW-II" or
"RADIOACTIVE YELLOWE-III") based on the radiation level at the surface of the
package and at one meter.

= The proper shipping name (e.g., "UN 2912, Radioactive material, low specific activity
(LSA-1)").

» The name and quantity of the radionuclide (Uranium).
» The activity of the material in Becquerels or Curies.

= A unique waste tracking number provided by your RSO.

Step 4: Transportation and Disposal

o Transportation: All shipments of radioactive waste must be handled by a licensed radioactive
materials carrier. Your institution's RSO will coordinate the pickup and transportation of the
waste.

o Disposal: The packaged and labeled waste will be transported to a licensed low-level
radioactive waste disposal facility. The choice of facility will depend on the waste class and
the facility's specific Waste Acceptance Criteria (WAC).

Uranium Carbide Disposal Workflow
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Caption: Logical workflow for the proper disposal of uranium carbide waste.
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By following these procedures, researchers, scientists, and drug development professionals
can ensure the safe and compliant disposal of uranium carbide waste, protecting themselves,
their colleagues, and the environment. Always consult with your institution's Radiation Safety
Officer for specific guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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